Cas no 1396684-69-7 (3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea)

• Product Name: 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea
• CAS No: 1396684-69-7
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 5791978
• PubChem ID: 71792516
• Update Time: 2025-07-16

3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1396684-69-7
• F6244-1095
• 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea
• AKOS024542616
• 1-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-(2-ethoxyphenyl)urea
• VU0539910-1
• 1-(4-(diisopropylamino)but-2-yn-1-yl)-3-(2-ethoxyphenyl)urea

• Inchi： 1S/C19H29N3O2/c1-6-24-18-12-8-7-11-17(18)21-19(23)20-13-9-10-14-22(15(2)3)16(4)5/h7-8,11-12,15-16H,6,13-14H2,1-5H3,(H2,20,21,23)
• InChI Key： KOUWNVXRSOSRFH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(NCC#CCN(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 331.22597718g/mol
• Monoisotopic Mass: 331.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea

Introduction to 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea (CAS No. 1396684-69-7)

3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea is a sophisticated organic compound characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1396684-69-7, has garnered attention in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. The presence of multiple functional groups, including urea and alkyne moieties, makes it a subject of interest for further exploration in drug discovery and development.

The molecular framework of 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea consists of a central urea core substituted with a 4-[bis(propan-2-yl)amino]but-2-ynyl group and an ethoxyphenyl moiety. This arrangement suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The compound's alkyne functionality, in particular, has been implicated in diverse biochemical pathways, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that the urea group in 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea can form hydrogen bonds with polar residues in protein targets, while the alkyne moiety may engage in π-stacking interactions. These interactions are crucial for the compound's efficacy and selectivity in biological systems.

In the context of drug discovery, the structural features of 3-{4-[bis(propan-2-yl)amino]but-2-yn-1-yl}-1-(2-ethoxyphenyl)urea make it a promising candidate for further investigation. The compound's ability to interact with multiple biological targets suggests potential applications in treating a range of diseases, including inflammatory disorders and neurological conditions. Additionally, its unique structural motif may serve as a basis for developing next-generation drugs with improved pharmacokinetic profiles.

The synthesis of 3-{4-[bis(propan-2-y)]amino]but--yn--(substituted ethoxypheny)urea) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance yield but also improve the purity of the final product, which is essential for subsequent biological evaluations.

Evaluation of the pharmacological properties of 3-{4-[bis(propan--(substituted ethoxypheny)urea) has revealed intriguing findings that warrant further exploration. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in disease pathogenesis. For instance, the compound has shown promise in inhibiting kinases that play a role in cancer progression. Moreover, its ability to modulate inflammatory pathways has been observed in cell-based assays, suggesting therapeutic benefits in conditions such as rheumatoid arthritis.

The growing interest in structure-based drug design has positioned 3-{4-[bis(propan--(substituted ethoxypheny)urea) as a key compound for medicinal chemists. By leveraging computational tools and experimental data, researchers can optimize its structure to enhance its pharmacological activity while minimizing side effects. This approach aligns with the broader goal of developing personalized medicine strategies that cater to individual patient needs.

The future prospects of 3-{4-[bis(propan--(substituted ethoxypheny)urea) are vast and multifaceted. Continued research efforts are expected to uncover new applications and therapeutic indications for this compound. Additionally, collaborations between academia and industry will likely accelerate its translation from bench to bedside, bringing novel treatments to patients worldwide.

In summary, 3-{4-[bis(propan--(substituted ethoxypheny)urea) (CAS No. 1396684--69--7) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.